4-[3-(allyloxy)benzylidene]-2-(4-iodophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(4-iodophenyl)-4-[(3-prop-2-enoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C19H14INO3/c1-2-10-23-16-5-3-4-13(11-16)12-17-19(22)24-18(21-17)14-6-8-15(20)9-7-14/h2-9,11-12H,1,10H2/b17-12-
• InChI Key: JVUDWBJCRCEFDJ-ATVHPVEESA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=C(C=C3)I
• Isomeric SMILES: C=CCOC1=CC=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)I
• Molecular Formula: C19H14INO3
• Molecular Weight: 431.2 g/mol

Description

4-[3-(allyloxy)benzylidene]-2-(4-iodophenyl)-1,3-oxazol-5(4H)-one is a chemical compound that has recently gained attention in scientific research due to its potential applications in the field of medicine. This compound is also known as ABIO, and its synthesis method involves several steps that require specialized knowledge and equipment. In

Mechanism of Action

The mechanism of action of ABIO is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. ABIO has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of the PI3K/Akt signaling pathway, which is known to be involved in cancer cell survival.
Biochemical and Physiological Effects:
ABIO has been shown to have both biochemical and physiological effects. In vitro studies have shown that ABIO inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have anti-inflammatory effects and to protect against oxidative stress. In vivo studies have shown that ABIO inhibits tumor growth and metastasis, and it also has neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using ABIO in lab experiments is its potential as a cancer treatment. Its ability to inhibit tumor growth and induce apoptosis in cancer cells makes it an attractive candidate for further research. However, the synthesis of ABIO requires specialized knowledge and equipment, and it has a moderate yield, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on ABIO. One direction is to further explore its potential as a cancer treatment, particularly in combination with other drugs. Another direction is to study its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects. Additionally, further research is needed to fully understand the mechanism of action of ABIO and to optimize its synthesis method for larger-scale experiments.

Scientific Research Applications

ABIO has been shown to have potential applications in the field of medicine, particularly in the treatment of cancer. It has been reported to inhibit the growth of cancer cells in vitro and in vivo, and it has also been shown to induce apoptosis in cancer cells. ABIO has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.